3-Methylimidazo[1,5-a]pyridine
Overview
Description
3-Methylimidazo[1,5-a]pyridine is a chemical compound with the empirical formula C8H8N2 . It is recognized as a significant structural component of a large number of agrochemicals and pharmaceuticals .
Synthesis Analysis
The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades . A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials . This includes strategies such as cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code1S/C8H8N2/c1-7-9-6-8-4-2-3-5-10(7)8/h2-6H,1H3
. Chemical Reactions Analysis
Imidazo[1,5-a]pyridine is a significant structural component of a large number of agrochemicals and pharmaceuticals . The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades . A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials .Scientific Research Applications
1. Synthesis of Novel Dyes
3-Methylimidazo[1,5-a]pyridine plays a role in the synthesis of new unsymmetrical squaraine dyes, which have potential applications in photodynamic therapy (PDT). These dyes exhibit unique spectral properties and oxygen-generation abilities, making them suitable as sensitizers in PDT (Prostota et al., 2013).
2. Development of Biological Compounds
The compound is used in the efficient synthesis of biologically interesting 1-methylimidazo[4,5-b]pyridine derivatives. These derivatives have potential applications in various biological fields, underscoring the versatility of this compound in medicinal chemistry (Xing et al., 2013).
3. Facilitating Chemical Reactions
The compound aids in synthesizing 3-aminoimidazo[1,2-a]pyridines, significantly impacting the ease and yield of these reactions. Its role in simplifying reaction workups and enabling the reuse of ionic liquids is noteworthy (Shaabani et al., 2006).
4. Exploring New Synthesis Methods
This compound is integral in exploring "water-mediated" hydroamination and silver-catalyzed aminooxygenation methods. These new approaches offer alternative synthesis routes for methylimidazo[1,2-a]pyridines and related compounds (Mohan et al., 2013).
5. Potential in Photodynamic Therapy
The role of this compound derivatives in photodynamic therapy is being explored, particularly in the context of novel dye development. The unique properties of these dyes, such as their spectral characteristics and oxygen-generation capacities, make them promising candidates for therapeutic applications (Prostota et al., 2013).
6. Creating Luminescent Materials
The compound is used to synthesize 1,3-diarylated imidazo[1,5-a]pyridine derivatives, which have applications in creating luminescent materials with large Stokes' shifts. These materials have potential use in various industries due to their unique optical properties (Volpi et al., 2017).
Future Directions
Imidazo[1,5-a]pyridine nuclei and derivatives have attracted growing attention due to their unique chemical structure and versatility, optical behaviors, and biological properties . This class of aromatic heterocycles has great potential in several research areas, from materials science to the pharmaceutical field .
Mechanism of Action
3-Methylimidazo[1,5-a]pyridine: (3-MeIP) is a heterocyclic compound that has been studied for its pharmacological properties. One of its primary targets is glutamine synthetase (MtGS) , an enzyme involved in nitrogen metabolism. By inhibiting MtGS, 3-MeIP disrupts the synthesis of glutamine, an essential amino acid, leading to downstream effects on cellular processes .
Mode of Action:
The interaction between 3-MeIP and MtGS occurs through binding at the active site of the enzyme. This binding inhibits the catalytic activity of MtGS, preventing the conversion of glutamate to glutamine. As a result, cellular glutamine levels decrease, affecting various metabolic pathways and cellular functions .
Biochemical Pathways:
The inhibition of MtGS by 3-MeIP impacts several biochemical pathways:
- Cell Proliferation : Glutamine is essential for rapidly dividing cells, such as cancer cells. Inhibition of MtGS may hinder cancer cell growth .
Pharmacokinetics:
Result of Action:
The molecular and cellular effects of 3-MeIP’s action include altered nitrogen metabolism, disrupted glutamine-dependent processes, and potential inhibition of cancer cell growth. These effects depend on the specific context and cell type .
Action Environment:
Environmental factors, such as pH, temperature, and co-administered drugs, can influence 3-MeIP’s efficacy and stability. Understanding these factors is crucial for optimizing its therapeutic use .
Biochemical Analysis
Biochemical Properties
3-Methylimidazo[1,5-a]pyridine is known for its wide range of applications in medicinal chemistry . It has been used in the construction of various imidazo[1,2-a]pyridine derivatives through strategies such as transition metal catalysis, metal-free oxidation, and photocatalysis .
Cellular Effects
The cellular effects of this compound are diverse and significant. It has been reported to exhibit activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . It also shows potential as an inhibitor against multi-drug resistant bacterial infections .
Molecular Mechanism
The molecular mechanism of this compound involves direct functionalization through radical reactions . This includes transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Temporal Effects in Laboratory Settings
Its stability and degradation over time are important factors in its use in various chemical reactions .
Dosage Effects in Animal Models
While specific studies on the dosage effects of this compound in animal models are limited, it has been found to inhibit the growth of B. bovis, B. bigemina, B. caballi, and T. equi in a dose-dependent manner .
Metabolic Pathways
Its role in the synthesis of imidazo[1,2-a]pyridine derivatives suggests it may interact with various enzymes and cofactors .
Properties
IUPAC Name |
3-methylimidazo[1,5-a]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2/c1-7-9-6-8-4-2-3-5-10(7)8/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXYQVTCKDHMPEZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C2N1C=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40388016 | |
Record name | 3-methylimidazo[1,5-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40388016 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6558-63-0 | |
Record name | 3-Methylimidazo[1,5-a]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6558-63-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-methylimidazo[1,5-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40388016 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methylimidazo[1,5-a]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.